Cas no 4172-99-0 (Gabapentin Related Bis-nitrile)

• Product Name: Gabapentin Related Bis-nitrile
• CAS No: 4172-99-0
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 328184
• PubChem ID: 10920666
• Update Time: 2025-10-31

Gabapentin Related Bis-nitrile Chemical and Physical Properties

Names and Identifiers

• 1-(Cyanomethyl)cyclohexanecarbonitrile
• Gabapentin Related Bis-nitrile
• 1-(cyanomethyl)cyclohexane-1-carbonitrile
• 1-Cyanocyclohexaneacetonitrile
• Cyclohexaneacetonitrile,1-cyano-
• (1-Cyan-cyclohexyl)-acetonitril
• (1-cyanocyclohexyl)acetonitrile
• 1-Cyanomethyl-1-cyclohexanenitrile
• 1-cyanomethylcyclohexanecarbonitrile
• 2,2-Pentamethylen-bernsteinsaeure-dinitril
• Cyclohexan-carbonsaeure-(1)-essigsaeure-(1)-dinitril
• FT-0635172
• 1-cyanocyclohexylacetonitrile
• SCHEMBL2069655
• DTXSID70448298
• MFCD04117947
• 1-CYANOCYCLOHEXANE ACETONITRILE
• 4172-99-0
• CYMZDPHCBAWUHZ-UHFFFAOYSA-N
• AKOS006295694
• DB-050800
• DB-017692

• Inchi： 1S/C9H12N2/c10-7-6-9(8-11)4-2-1-3-5-9/h1-6H2
• InChI Key： CYMZDPHCBAWUHZ-UHFFFAOYSA-N
• SMILES： N#CC1(CC#N)CCCCC1

Computed Properties

• Exact Mass: 148.10000
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Color/Form: White to grayish white solid
• Density: 1.00
• Melting Point: 84-85 ºC
• Boiling Point: 319.74°C at 760 mmHg
• Flash Point: 154.27°C
• Refractive Index: 1.478
• PSA: 47.58000
• LogP: 2.37416

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Gabapentin Related Bis-nitrile

Chemical Compound CAS No. 4172-99-0: Gabapentin Related Bis-nitrile

Gabapentin Related Bis-nitrile (CAS No. 4172-99-0) is a chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry due to its unique structural properties and potential applications. This compound is closely related to gabapentin, a well-known anticonvulsant and analgesic drug, but differs in its functional groups, particularly the presence of bis-nitrile moieties. The bis-nitrile group introduces distinct chemical reactivity and biological activity, making this compound a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of Gabapentin Related Bis-nitrile involves advanced organic chemistry techniques, including multi-step reactions and precise control over stereochemistry. Recent studies have highlighted the importance of understanding the stereochemical properties of this compound, as they significantly influence its pharmacokinetics and pharmacodynamics. Researchers have employed cutting-edge methodologies, such as asymmetric catalysis and enantioselective synthesis, to optimize the production process and enhance the compound's bioavailability.

One of the most promising applications of Gabapentin Related Bis-nitrile lies in its potential as a lead compound for drug discovery. The bis-nitrile group has been shown to exhibit strong binding affinity to certain protein targets, making it a valuable tool in designing new drugs for conditions such as epilepsy, neuropathic pain, and other neurological disorders. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of Gabapentin Related Bis-nitrile. Through molecular docking studies and quantum mechanical calculations, scientists have gained insights into how this compound interacts with biological systems at the molecular level. These findings have not only improved our understanding of its mechanism of action but also paved the way for the development of more effective drug delivery systems.

In terms of toxicity and safety profiles, Gabapentin Related Bis-nitrile has undergone rigorous testing to assess its suitability for therapeutic use. Preclinical studies indicate that while the compound exhibits potent biological activity, it also demonstrates acceptable safety margins under controlled conditions. However, further research is required to fully characterize its long-term effects and potential for off-target interactions.

The global demand for innovative pharmaceutical compounds has driven increased interest in Gabapentin Related Bis-nitrile. Its unique chemical structure and versatile functional groups make it a valuable asset in the development of next-generation therapeutics. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play a significant role in advancing medical science.

In conclusion, Gabapentin Related Bis-nitrile (CAS No. 4172-99-0) represents a fascinating intersection of organic chemistry and pharmacology. With its distinctive bis-nitrile functionality and promising therapeutic potential, this compound continues to be a focal point for researchers worldwide. As ongoing studies shed more light on its properties and applications, it holds great promise for contributing to the development of novel treatments for various medical conditions.